Cas no 69311-69-9 (Phenol, 2-bromo-3-methyl-6-(1-methylethyl)-4-nitro-)

Phenol, 2-bromo-3-methyl-6-(1-methylethyl)-4-nitro- structure
69311-69-9 structure
Product Name:Phenol, 2-bromo-3-methyl-6-(1-methylethyl)-4-nitro-
CAS No:69311-69-9
MF:C10H12BrNO3
MW:274.11118221283
CID:387502
PubChem ID:71367240
Update Time:2025-04-19

Phenol, 2-bromo-3-methyl-6-(1-methylethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-bromo-3-methyl-6-(1-methylethyl)-4-nitro-
    • 2-bromo-3-methyl-4-nitro-6-propan-2-ylphenol
    • 69311-69-9
    • 2-bromo-3-methyl-6-isopropyl-4-nitrophenol
    • DTXSID10790369
    • 2-Bromo-3-methyl-4-nitro-6-(propan-2-yl)phenol
    • Inchi: 1S/C10H12BrNO3/c1-5(2)7-4-8(12(14)15)6(3)9(11)10(7)13/h4-5,13H,1-3H3
    • InChI Key: FYXFQHPUTGDXNM-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=C(C=C(C=1O)C(C)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 273.00006g/mol
  • Monoisotopic Mass: 273.00006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 66Ų
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